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Introduction

Cyantraniliprole is a second-generation anthranilic diamide insecticide that has emerged as a
valuable tool for studying insect neurophysiology.[1][2] Its high specificity for insect ryanodine
receptors (RyRs) allows for the targeted investigation of calcium signaling and its downstream
effects on neuronal function and behavior.[3][4] These application notes provide detailed
protocols and quantitative data to facilitate the use of Cyantraniliprole in a research setting.

Cyantraniliprole acts as a potent activator of insect RyRs, which are intracellular calcium
channels located on the sarcoplasmic and endoplasmic reticulum.[3][4] This activation leads to
an uncontrolled release of calcium from internal stores, causing muscle contraction, paralysis,
and ultimately, insect death.[1][3][5] The insecticide exhibits high selectivity for insect RyRs
over their mammalian counterparts, making it a valuable tool for selectively studying insect-
specific physiological processes.[6]

Mechanism of Action: A Visualized Pathway

Cyantraniliprole's primary mode of action involves the potentiation of RyR channel opening.
This disrupts normal calcium homeostasis, leading to a cascade of downstream effects that are
detrimental to the insect.
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Mechanism of Cyantraniliprole Action

Quantitative Data Summary
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The following tables summarize key quantitative data on the effects of Cyantraniliprole on

various insect species. This data can serve as a baseline for experimental design and data

comparison.

Table 1: Lethal and Sublethal Concentrations of Cyantraniliprole

Insect Developme Exposure
) Assay Type LC50/EC50 . Reference
Species ntal Stage Time
Spodoptera 2nd Instar Diet
] ] ) 8.17 mg/L 4 days [2]
littoralis Larvae Incorporation
Agrotis 2nd Instar Diet
o ) 0.33 mg/L 4 days [2]
ipsilon Larvae Incorporation
Bactrocera Diet
) Adult ) 3.22 ug/g 72 hours [7]
dorsalis Incorporation
Plutella 3rd Instar ] Varies by
Leaf Dip ] 48 hours [4]
xylostella Larvae population
Table 2: Neurobehavioral Effects of Cyantraniliprole
. Cyantraniliprol
. Behavior Observed
Insect Species e Reference
Assessed . Effect
Concentration
Bactrocera Mating 1.30 ug/g Improved total 7]
dorsalis Competitiveness  (sublethal) mating times
) Significantly
Bactrocera Mating 3.27 ug/g
) N lower than [7]
dorsalis Competitiveness  (sublethal)
controls
Diaphorina citri Feeding Not specified Reduced feeding  [1]
Various ) - Rapid feeding
) Feeding Not specified ] [1]
Lepidoptera cessation
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Experimental Protocols

The following are detailed protocols for key experiments used to study the neurophysiological

effects of Cyantraniliprole.

Whole-Cell Patch-Clamp Electrophysiology of Insect
Neurons

This protocol allows for the direct measurement of ion channel activity and membrane potential

in individual insect neurons.
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Dissect and Isolate
Central Nervous System (CNS)
Y

Enzymatic Treatment
(e.g., Trypsin, Collagenase)

Mechanical Dissociation
of Neurons

Plate Dissociated Neurons
on Coated Coverslips

Perform Whole-Cell
Patch-Clamp Recording

Apply Cyantraniliprole

T L
URLRURY

Acquire Electrophysiological
Data (Voltage- or Current-Clamp)

Y

Analyze Data:
- lon channel currents
- Membrane potential
- Firing frequency
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:

Load Neurons with
Ca2+ Indicator (e.g., Fura-2 AM)

Wash to Remove
Excess Dye

Mount Coverslip on
Fluorescence Microscope

Record Baseline
Fluorescence

Apply Cyantraniliprole

Acquire Time-Lapse
Fluorescence Images

Analyze Data:
- Ratiometric changes
- Ca2+ transient amplitude
- Ca2+ transient frequency

O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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